Cas no 19480-04-7 (Heptanal, 6-oxo-)

• Product Name: Heptanal, 6-oxo-
• CAS No: 19480-04-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1387173
• PubChem ID: 11007917
• Update Time: 2025-04-20

Heptanal, 6-oxo- Chemical and Physical Properties

Names and Identifiers

• Heptanal, 6-oxo-
• 6-oxoheptanal
• 19480-04-7
• SCHEMBL987601
• DTXSID10451569
• 6-oxo-heptanal
• VAMUJZGXPJBNCL-UHFFFAOYSA-N

• Inchi： 1S/C7H12O2/c1-7(9)5-3-2-4-6-8/h6H,2-5H2,1H3
• InChI Key： VAMUJZGXPJBNCL-UHFFFAOYSA-N
• SMILES： O=C(C)CCCCC=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes